2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%

• IUPAC Name: 4-[3-(methanesulfonamido)phenyl]-2-methoxybenzoic acid
• InChI: InChI=1S/C15H15NO5S/c1-21-14-9-11(6-7-13(14)15(17)18)10-4-3-5-12(8-10)16-22(2,19)20/h3-9,16H,1-2H3,(H,17,18)
• InChI Key: KOAWOJINIHFGSV-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)C2=CC(=CC=C2)NS(=O)(=O)C)C(=O)O
• Molecular Formula: C15H15NO5S
• DSSTOX Substance ID: DTXSID70692077
• Molecular Weight: 321.3 g/mol
• CAS RN: 1035930-22-3

Description

2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%, is an organic compound used in various scientific applications. It is an important intermediate in the synthesis of organic compounds and is used in the production of pharmaceuticals, dyes, and other organic compounds. This compound has a wide range of applications in research, including in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%, has a wide range of applications in scientific research. It is used in the synthesis of organic compounds, such as pharmaceuticals, dyes, and other organic compounds. It is also used in the study of the structure and function of enzymes and proteins. Additionally, it is used in the study of the biochemistry and physiology of cells and tissues.

Mechanism of Action

2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%, acts as an inhibitor of enzymes and proteins. It binds to the active site of the enzyme or protein and blocks its activity. This inhibition can be used to study the structure and function of the enzyme or protein, as well as to identify potential drug targets.
Biochemical and Physiological Effects
2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%, has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in metabolic pathways, such as the citric acid cycle, fatty acid oxidation, and gluconeogenesis. It has also been shown to inhibit the activity of proteins involved in signal transduction, such as G-protein coupled receptors and kinases. Additionally, it has been shown to inhibit the activity of proteins involved in cell adhesion and migration.

Advantages and Limitations for Lab Experiments

2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%, has several advantages and limitations for use in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is stable and can be stored for long periods of time. However, it is not very soluble in water, which can make it difficult to use in some experiments. Additionally, it can be toxic in high concentrations, so it must be used with caution.

Future Directions

2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%, has a wide range of potential applications in scientific research. It could be used to study the structure and function of enzymes and proteins, as well as to identify potential drug targets. Additionally, it could be used to study the biochemical and physiological effects of drugs and other compounds. Furthermore, it could be used to develop new drugs and other compounds for therapeutic and other applications. Finally, it could be used to study the biochemistry and physiology of cells and tissues.

Synthesis Methods

2-Methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid, 95%, is synthesized by a two-step reaction. The first step involves the reaction of 2-methoxy-4-aminophenol with 3-methylsulfonylchloride in the presence of a base, such as potassium carbonate or sodium hydroxide. This reaction yields 2-methoxy-4-(3-methylsulfonylaminophenyl)benzoic acid. The second step involves the reaction of this intermediate with a strong acid, such as sulfuric acid or hydrochloric acid, to yield the final product.